Cas no 2034412-04-7 (1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea)

• Product Name: 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
• CAS No: 2034412-04-7
• MF: C₁₈H₁₉ClN₂O₂
• MW: 330.8087
• CID: 5350209
• Update Time: 2025-07-15

1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]urea
• 1-(2-chlorophenyl)-3-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)urea
• 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea

• Inchi： 1S/C18H19ClN2O2/c1-23-18(10-13-6-2-3-7-14(13)11-18)12-20-17(22)21-16-9-5-4-8-15(16)19/h2-9H,10-12H2,1H3,(H2,20,21,22)
• InChI Key： SIKKNMWURWZABQ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1N([H])C(N([H])C([H])([H])C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4

Additional information on 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea

Comprehensive Overview of 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea (CAS No. 2034412-04-7)

The compound 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea, identified by its CAS No. 2034412-04-7, is a synthetic organic molecule with a unique structural framework. This urea derivative features a 2-chlorophenyl group and a 2-methoxy-2,3-dihydro-1H-inden-2-yl moiety, which contribute to its distinct chemical and physical properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in medicinal chemistry and drug discovery.

In recent years, the demand for novel urea-based compounds has surged, driven by their versatility in targeting various biological pathways. The 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea stands out due to its hybrid structure, combining aromatic and heterocyclic elements. This design enhances its binding affinity to specific receptors, making it a candidate for further investigation in therapeutic applications. Its CAS No. 2034412-04-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea involves multi-step organic reactions, including the formation of the urea linkage and the introduction of the methoxy group on the dihydroindenyl scaffold. These steps require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure, as documented in its CAS No. 2034412-04-7 registration.

From a pharmacological perspective, the 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea exhibits promising bioactivity. Preliminary studies suggest its potential as a modulator of enzyme activity or protein-protein interactions. The 2-chlorophenyl group may enhance lipophilicity, improving membrane permeability, while the methoxy-dihydroindenyl fragment could contribute to stereoselective binding. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced pharmacokinetic profiles.

Environmental and safety assessments of 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea are critical for its industrial adoption. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound's stability under various conditions is a topic of interest, particularly for storage and transportation. Its CAS No. 2034412-04-7 serves as a key identifier for regulatory compliance and safety data sheets.

In the context of green chemistry, efforts are underway to optimize the synthesis of 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea using sustainable methods. Catalytic processes and solvent-free reactions are being explored to reduce waste and energy consumption. These innovations resonate with the global push for eco-friendly pharmaceutical manufacturing, a hot topic among researchers and policymakers.

The commercial availability of 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea is expanding, with suppliers listing it under its CAS No. 2034412-04-7 for easy reference. Pricing and purity specifications vary, so buyers are advised to verify certificates of analysis. Custom synthesis services are also available for those requiring derivatives or scaled-up quantities, catering to the diverse needs of the scientific community.

Future research on 1-(2-chlorophenyl)-3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]urea may focus on its mechanism of action and therapeutic potential. Collaborative studies between academia and industry could accelerate its development, particularly in areas like central nervous system disorders or metabolic diseases. The compound's CAS No. 2034412-04-7 will remain a pivotal identifier in these endeavors, ensuring traceability and reproducibility across studies.